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The Janus kinase (JAK) family comprises four non-receptor tyrosine kinases: JAK1, JAK2,
JAK3, and TYK2.[1][2] These enzymes are critical mediators of the JAK-STAT (Signal
Transducer and Activator of Transcription) signaling pathway, which transduces signals from a
wide array of cytokines and growth factors.[2][3] This pathway is integral to regulating immune
function, cell growth, and hematopoiesis.[4]

The JAK-STAT pathway is initiated when a cytokine binds to its corresponding receptor on the
cell surface, leading to the activation of receptor-associated JAKs.[4][5] The activated JAKS
then phosphorylate specific tyrosine residues on the receptor, creating docking sites for STAT
proteins.[2] Subsequently, JAKs phosphorylate the recruited STATs, which then dimerize,
translocate to the nucleus, and modulate the expression of target genes.[2][5] Dysregulation of
this pathway is implicated in various inflammatory and autoimmune diseases, making JAKs
significant therapeutic targets.[3][6][7]
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@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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1. Prepare Reagents
- Serial dilution of Jak-IN-34 in DMSO
- Prepare kinase/substrate mix
- Prepare ATP solution

'

2. Plate Setup
Add kinase/substrate mix to all wells of a 384-well plate.

l

3. Add Inhibitor
Transfer serially diluted Jak-IN-34 to assay wells.
Include DMSO-only controls (0% inhibition) and no-enzyme controls (100% inhibition).

l

4. Initiate Reaction
Add ATP/MgClz solution to all wells to start the kinase reaction.
Final [ATP] should be at or near the Km value.

l

5. Incubation
Incubate the plate at a controlled temperature (e.g., 30°C) for a set time (e.g., 60 minutes).

'

6. Stop Reaction & Detect Signal
Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP.

'

7. Develop Luminescence
Add Kinase Detection Reagent to convert ADP to ATP, driving a luciferase reaction.

l

8. Data Acquisition
Measure luminescence signal using a plate reader.

'

9. Data Analysis
Normalize data and fit to a dose-response curve to calculate ICso values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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